Cas no 1808072-61-8 (rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid
• CAS No: 1808072-61-8
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5793301
• PubChem ID: 165649118
• Update Time: 2025-10-29

rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid
• rel-(1R,2S,3R)-2-Fluoro-3-phenylcyclopropane-1-carboxylic acid
• 1808072-61-8
• EN300-37100305

• Inchi： 1S/C10H9FO2/c11-9-7(8(9)10(12)13)6-4-2-1-3-5-6/h1-5,7-9H,(H,12,13)/t7-,8-,9-/m0/s1
• InChI Key： PCGMTOGPUHMVAH-CIUDSAMLSA-N
• SMILES： F[C@@H]1[C@@H](C(=O)O)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid (CAS No. 1808072-61-8)

The compound rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid (CAS No. 1808072-61-8) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing frequently searched topics such as fluorinated cyclopropanes, chiral building blocks, and carboxylic acid derivatives.

Structurally, rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid features a cyclopropane ring substituted with a fluorine atom and a phenyl group, alongside a carboxylic acid moiety. The stereochemistry (1R,2S,3R) is critical for its biological activity, as enantiopure forms often exhibit distinct interactions with enzymes or receptors. Researchers frequently explore its role in asymmetric synthesis and medicinal chemistry, particularly in designing protease inhibitors or modulators of metabolic pathways.

In recent years, fluorinated compounds like rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid have gained attention due to their enhanced metabolic stability and bioavailability. This aligns with trends in drug discovery, where fluorine incorporation is a hot topic. Searches for "fluorine in drug design" or "cyclopropane-based therapeutics" reflect growing interest in such scaffolds. The compound's CAS No. 1808072-61-8 is often queried alongside terms like "synthetic routes" and "NMR data," highlighting its utility in method development.

From a synthetic perspective, rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid serves as a versatile chiral synthon. Its preparation typically involves stereoselective cyclopropanation or fluorination strategies, topics frequently searched in academic and industrial contexts. The demand for enantioselective catalysis and green chemistry approaches further underscores its relevance. For instance, queries like "eco-friendly synthesis of fluorocyclopropanes" or "catalytic asymmetric fluorination" often intersect with discussions about this compound.

Beyond pharmaceuticals, rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid may find applications in material science, such as designing liquid crystals or polymeric additives. Its rigid cyclopropane core and polar functional groups contribute to unique physicochemical properties, a subject of interest for researchers exploring "advanced functional materials." The compound's thermal stability and solubility profiles are also frequently analyzed, as evidenced by searches combining its CAS number with terms like "material characterization."

In conclusion, rac-(1R,2S,3R)-2-fluoro-3-phenylcyclopropane-1-carboxylic acid (CAS No. 1808072-61-8) exemplifies the intersection of structural complexity and practical utility. Its role in drug discovery, catalysis, and material innovation ensures sustained interest across multidisciplinary fields. By addressing trending queries and emphasizing its stereochemical uniqueness, this overview aims to provide a resourceful and SEO-optimized reference for scientists and enthusiasts alike.